Cas no 163800-05-3 (Cyclohexanone, 3-methyl-3-[(4-methylphenyl)thio]-)

• Product Name: Cyclohexanone, 3-methyl-3-[(4-methylphenyl)thio]-
• CAS No: 163800-05-3
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 1344585
• Update Time: 2024-08-17

Cyclohexanone, 3-methyl-3-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-methyl-3-[(4-methylphenyl)thio]-

• Inchi： 1S/C14H18OS/c1-11-5-7-13(8-6-11)16-14(2)9-3-4-12(15)10-14/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： RIXJFPCYERGTQC-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(C)(SC2=CC=C(C)C=C2)C1

Computed Properties

• Exact Mass: 234.10794

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 356.3±35.0 °C(Predicted)
• PSA: 17.07